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Compound of Interest

Compound Name: 17-Hydroxygracillin

Cat. No.: B12299813 Get Quote

In-Depth Technical Guide to 17-Hydroxygracillin
For Researchers, Scientists, and Drug Development Professionals

Abstract
17-Hydroxygracillin is a steroidal saponin, a class of naturally occurring compounds that have

garnered significant interest in the scientific community for their diverse pharmacological

activities. While specific research on 17-Hydroxygracillin is limited, this guide provides a

comprehensive overview of its known physical and chemical properties. Drawing upon data

from related steroidal saponins isolated from the Paris species, this document also explores

potential biological activities, relevant signaling pathways, and detailed experimental protocols

that can be adapted for its study. This technical guide aims to serve as a foundational resource

for researchers investigating the therapeutic potential of 17-Hydroxygracillin.

Physical and Chemical Properties
While extensive experimental data for 17-Hydroxygracillin is not readily available in the public

domain, the following information has been compiled from various sources. It is important to

note that some properties, such as melting point and detailed spectral data, require

experimental determination for definitive characterization.
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Property Value Source(s)

CAS Number 90308-85-3 [1]

Molecular Formula C₄₅H₇₂O₁₈ [1]

Molecular Weight 901.04 g/mol [1]

Appearance White powder -

Storage Conditions -20°C or 2-8°C -

Solubility 10 mM in DMSO -

Spectral Data
Detailed experimental spectral data for 17-Hydroxygracillin, including ¹H NMR, ¹³C NMR, IR,

UV-Vis, and Mass Spectrometry, are not extensively reported. Researchers should perform

these analyses on purified samples for complete structural elucidation and characterization.

General spectral features expected for a steroidal saponin are described below.

¹H NMR: The proton NMR spectrum is expected to show complex signals corresponding to

the steroidal backbone and the sugar moieties. Key signals would include those for the

methyl protons of the steroid, anomeric protons of the sugar units, and protons attached to

hydroxylated carbons.[2][3][4][5]

¹³C NMR: The carbon NMR spectrum would provide detailed information on the carbon

skeleton. Characteristic signals would include those for the spiroketal carbons, olefinic

carbons in the steroid nucleus, and the various carbons of the sugar residues.[6][7][8][9][10]

Infrared (IR) Spectroscopy: The IR spectrum would likely exhibit broad absorption bands

corresponding to hydroxyl (O-H) stretching, C-H stretching of alkyl groups, and C-O

stretching vibrations characteristic of the glycosidic linkages and the steroidal ether

functions.[11][12]

UV-Vis Spectroscopy: As steroidal saponins typically lack extensive chromophores, the UV-

Vis spectrum is not expected to show strong absorption in the 200-800 nm range, unless

specific unsaturated systems are present.[11]
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Mass Spectrometry (MS): Mass spectral analysis would be crucial for confirming the

molecular weight. Fragmentation patterns could provide valuable information about the

structure of the aglycone and the sequence of the sugar units.[13][14][15][16][17]

Potential Biological Activities and Signaling
Pathways
Direct experimental evidence for the biological activities of 17-Hydroxygracillin is scarce.

However, based on the known pharmacology of other steroidal saponins isolated from plants of

the Paris genus, 17-Hydroxygracillin is anticipated to possess cytotoxic and anti-inflammatory

properties.

Cytotoxic Activity
Steroidal saponins from Paris polyphylla and related species have demonstrated significant

cytotoxic effects against various cancer cell lines.[18][19][20][21][22] The proposed

mechanisms often involve the induction of apoptosis and cell cycle arrest.

Potential Signaling Pathways Involved in Cytotoxicity:

It is plausible that 17-Hydroxygracillin could modulate key signaling pathways involved in

cancer cell proliferation and survival, such as:

PI3K/Akt Pathway: Inhibition of this pathway can lead to decreased cell survival and

proliferation.

MAPK Pathway: Modulation of the MAPK cascade (including ERK, JNK, and p38) can

influence cell growth, differentiation, and apoptosis.

NF-κB Pathway: Inhibition of NF-κB, a key regulator of inflammation and cell survival, is a

common mechanism for the anti-cancer effects of natural products.
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Caption: Potential signaling pathways modulated by 17-Hydroxygracillin leading to cytotoxic

effects.

Anti-inflammatory Activity
Many steroidal saponins exhibit anti-inflammatory properties.[23][24][25][26][27] This activity is

often attributed to the inhibition of pro-inflammatory mediators and the modulation of

inflammatory signaling cascades.

Potential Signaling Pathways Involved in Anti-inflammatory Effects:

The anti-inflammatory effects of 17-Hydroxygracillin could be mediated through the inhibition

of pathways such as:

NF-κB Pathway: As a central regulator of inflammation, its inhibition would lead to a

decrease in the production of pro-inflammatory cytokines and enzymes.

MAPK Pathway: This pathway is also involved in the inflammatory response, and its

modulation can affect the production of inflammatory mediators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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